5,7-Di-tert-butyl-3-hydroxy-2-benzofuranone
Cat. No. B8626173
M. Wt: 262.34 g/mol
InChI Key: ZPYXMYOWOYGFRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06359148B1
Procedure details
To a solution of 262.3 g (1.00 mol) of 5,7-di-tert-butyl-3-hydroxy-3H-benzofuran-2-one (compound (201), Table 2, Example la) in 500 ml (4.05 mol) of o-xylene are added 40 g of Fulcat 22B and the mixture is refluxed for 1.5 hours on a water separator. The Fulcat 22B catalyst is then removed by filtration and excess p-xylene is removed by distillation on a vacuum rotary evaporator. Crystallisation of the residue from 500 ml of methanol yields 244 g (69%) of 3-(3,4-dimethylphenyl)-5,7-di-tert-butyl)-3H-benzofuran-2-one, m.p. 130-132° C. (compound (103), Table 1), which additionally contains c. 1.3% of the structural isomer [3-(2,3-dimethylphenyl)-5,7-di-tert-butyl-3H-benzofuran-2-one, compound (103A)]. The mother liquor yields a further 42.4 g of product which, according to GC-MS analysis, consists of 12.3% of the compound (103) and 87.7% of the isomeric compound (103A).
Quantity
262.3 g
Type
reactant
Reaction Step One
[Compound]
Name
22B
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Name
Identifiers
|
REACTION_CXSMILES
|
C([C:5]1[CH:6]=[C:7](C(C)(C)C)[C:8]2[O:12][C:11](=[O:13])[CH:10](O)[C:9]=2[CH:15]=1)(C)(C)C.CC1C=CC=CC=1C>O>[O:12]1[C:8]2[CH:7]=[CH:6][CH:5]=[CH:15][C:9]=2[CH2:10][C:11]1=[O:13]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
262.3 g
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)C=1C=C(C2=C(C(C(O2)=O)O)C1)C(C)(C)C
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(C)(C)C=1C=C(C2=C(C(C(O2)=O)O)C1)C(C)(C)C
|
Step Three
|
Name
|
|
|
Quantity
|
500 mL
|
|
Type
|
reactant
|
|
Smiles
|
CC=1C=CC=CC1C
|
Step Four
[Compound]
|
Name
|
22B
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Five
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
|
solvent
|
|
Smiles
|
O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The Fulcat 22B catalyst is then removed by filtration and excess p-xylene
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
is removed by distillation on a vacuum rotary evaporator
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
Crystallisation of the residue from 500 ml of methanol
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O1C(CC2=C1C=CC=C2)=O
|
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Name
|
|
|
Type
|
product
|
|
Smiles
|
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
